Cas no 15499-91-9 (Dimethylenetriurea)

• Product Name: Dimethylenetriurea
• CAS No: 15499-91-9
• MF: C₅H₁₂N₆O₃
• MW: 204.18717956543
• CID: 96456
• PubChem ID: 441000
• Update Time: 2025-04-18

Dimethylenetriurea Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8-Tetraazanonanediamide, 5-oxo-
• 1,3-bis[(carbamoylamino)methyl]urea
• urea, N,N''-[carbonylbis(iminomethylene)]bis-
• AC1L9ADA
• C06385
• Q27106421
• 15499-91-9
• Dimethylenetriurea
• 1,3-bis(ureidomethyl)urea
• DTXSID70331555
• Dimethylene triurea
• CHEBI:4621
• CTK0E7734

• Inchi： 1S/C5H12N6O3/c6-3(12)8-1-10-5(14)11-2-9-4(7)13/h1-2H2,(H3,6,8,12)(H3,7,9,13)(H2,10,11,14)
• InChI Key： OKNSZPQWMKXIEO-UHFFFAOYSA-N
• SMILES： O=C(NCNC(N)=O)NCNC(N)=O

Computed Properties

• Exact Mass: 204.09726
• Monoisotopic Mass: 204.09708827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 151.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Oligourea amides